![molecular formula C7H4ClFN2 B6270966 6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile CAS No. 2648945-64-4](/img/no-structure.png)
6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile” is a chemical compound with the molecular weight of 145.56 . It is a white to yellow solid and is used in laboratory chemicals .
Molecular Structure Analysis
The molecular structure of “6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile” can be represented by the InChI code:1S/C6H5ClFN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3
. This indicates that the molecule consists of 6 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 nitrogen atom . Physical And Chemical Properties Analysis
“6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile” is a white to yellow solid . It has a molecular weight of 145.56 . The shipping temperature is room temperature .Safety and Hazards
The safety information for “6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile involves the introduction of a cyano group onto a pyridine ring that already contains a chlorine and a fluorine atom. This can be achieved through a nucleophilic substitution reaction using a suitable precursor.", "Starting Materials": [ "5-chloro-3-fluoro-2-methylpyridine", "sodium cyanide", "DMF (dimethylformamide)", "potassium carbonate", "acetonitrile" ], "Reaction": [ "Step 1: 5-chloro-3-fluoro-2-methylpyridine is reacted with sodium cyanide in DMF to form 5-cyano-3-fluoro-2-methylpyridine.", "Step 2: 5-cyano-3-fluoro-2-methylpyridine is then reacted with potassium carbonate in acetonitrile to form the corresponding 2-carbonitrile derivative, 6-chloro-3-fluoro-5-methylpyridine-2-carbonitrile." ] } | |
CAS RN |
2648945-64-4 |
Molecular Formula |
C7H4ClFN2 |
Molecular Weight |
170.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.